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Compound of Interest

Compound Name: 5-Chloro-2-mercaptobenzothiazole

Cat. No.: B1225071 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 5-Chloro-2-
mercaptobenzothiazole (CAS 5331-91-9)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the compound identified by CAS number 5331-91-9, 5-Chloro-2-mercaptobenzothiazole.

This document includes tabulated quantitative data, detailed experimental protocols for

property determination, and visualizations of relevant biological and analytical processes.

Chemical Identity and Structure
5-Chloro-2-mercaptobenzothiazole is an organosulfur compound that finds applications in

various industrial and research settings. It is recognized for its roles as a biocide, a fungicide,

and an important intermediate in the synthesis of pharmaceuticals and specialty chemicals.[1]

It is also utilized as a vulcanization accelerator in the rubber industry.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 5331-91-9

IUPAC Name 5-chloro-3H-1,3-benzothiazole-2-thione[2]

Synonyms
5-Chloro-2-benzothiazolethiol, CMBT, SH-

Benzothiazole[2]

Molecular Formula C₇H₄ClNS₂[3]

SMILES C1=CC2=C(C=C1Cl)NC(=S)S2[2]

InChI
InChI=1S/C₇H₄ClNS₂/c8-4-1-2-6-5(3-4)9-

7(10)11-6/h1-3H,(H,9,10)[2]

Physicochemical Properties
The following tables summarize the key physicochemical properties of 5-Chloro-2-
mercaptobenzothiazole.

Table 2: Physical Properties

Property Value Source

Molecular Weight 201.70 g/mol [3]

Appearance Light yellow solid[4] Various

Melting Point 198-200 °C [4]

Boiling Point 333.2 ± 44.0 °C (Predicted) Multiple sources

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol and acetone.

Multiple sources

Density 1.4472 g/cm³ (Rough estimate) Multiple sources

Flash Point 155.3 °C Multiple sources

Vapor Pressure 0.000138 mmHg at 25°C Multiple sources
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Experimental Protocols
This section details the standard methodologies for determining the key physicochemical

properties outlined above.

Melting Point Determination (Capillary Method)
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline compound, this transition occurs over a narrow temperature range.

Protocol:

Sample Preparation: A small amount of the finely powdered 5-Chloro-2-
mercaptobenzothiazole is packed into a capillary tube, which is sealed at one end.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block or oil bath and a thermometer or an electronic temperature sensor.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes liquid

is recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a pure

compound. A broad melting range suggests the presence of impurities.

Boiling Point Determination (Distillation Method)
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Protocol:

Apparatus Setup: A distillation apparatus is assembled, consisting of a distilling flask, a

condenser, a receiving flask, and a thermometer.
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Sample and Heating: The liquid sample of 5-Chloro-2-mercaptobenzothiazole is placed in

the distilling flask along with boiling chips to ensure smooth boiling. The flask is heated

gently.

Vaporization and Condensation: As the liquid boils, its vapor rises and comes into contact

with the thermometer bulb before entering the condenser. The vapor is then cooled and

condensed back into a liquid, which is collected in the receiving flask.

Temperature Reading: The temperature is recorded when it stabilizes, indicating that the

vapor is in thermal equilibrium with the boiling liquid. This stable temperature is the boiling

point.

Solubility Determination
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Protocol:

Solvent Selection: A range of solvents with varying polarities (e.g., water, ethanol, acetone,

diethyl ether, hexane) are selected.

Sample Preparation: A small, measured amount of 5-Chloro-2-mercaptobenzothiazole
(e.g., 10 mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective

test tubes.

Mixing and Observation: The test tubes are agitated (e.g., by vortexing) for a set period to

facilitate dissolution. The samples are then visually inspected to determine if the solid has

completely dissolved.

Classification: The solubility is typically reported qualitatively (e.g., soluble, sparingly soluble,

insoluble) or quantitatively (e.g., in mg/mL).

Synthesis and Analysis
Synthesis of 5-Chloro-2-mercaptobenzothiazole
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5-Chloro-2-mercaptobenzothiazole can be synthesized from 2,5-dichloroaniline. The

following diagram illustrates a general workflow for its synthesis.[5]

Reactants

Reaction Product Purification
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Carbon Disulfide (CS2)

5-Chloro-2-mercaptobenzothiazole Purification
(e.g., Recrystallization)
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A simplified workflow for the synthesis of 5-Chloro-2-mercaptobenzothiazole.

Analysis of Peptidoglycan Muropeptides
5-Chloro-2-mercaptobenzothiazole is employed in the analysis of peptidoglycan

muropeptides.[3] The following diagram outlines a typical experimental workflow for this

analysis using Ultra-Performance Liquid Chromatography (UPLC).[6][7]
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Workflow for the analysis of peptidoglycan muropeptides using UPLC-MS.

Biological Activity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1225071?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225071?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Derivatives of 2-mercaptobenzothiazole are known to exhibit a range of biological activities,

including acting as enzyme inhibitors.[1] 5-Chloro-2-mercaptobenzothiazole has been noted

for its potential as an inhibitor of various enzymes.[1] The following diagram illustrates a

general mechanism of enzyme inhibition.
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A general diagram illustrating competitive enzyme inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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